Cas no 121356-81-8 (3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol)

• Product Name: 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol
• CAS No: 121356-81-8
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• MDL: MFCD01559260
• CID: 880492
• PubChem ID: 2872475
• Update Time: 2025-05-20

3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Benzyl-1H-benzo[d]imidazol-2-yl)propan-1-ol
• 3-(1-benzyl-1H-benzimidazol-2-yl)propan-1-ol
• 3-(1-benzylbenzimidazol-2-yl)propan-1-ol
• 3-(1'-benzyl-1'H-benzimidazol-2'-yl)propan-1-ol
• 3-(1-Benzyl-1H-benzoimidazol-2-yl)-propan-1-ol
• 3-[1-benzylbenzimidazol-2-yl]propan-1-ol
• AC1MFJ13
• CBMicro_035095
• Oprea1_289974
• SureCN9740603
• 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol
• 3-(1-Benzyl-1H-benzimidazol-2-yl)-1-propanol
• SCHEMBL9740603
• SR-01000446474
• HMS2836G06
• MLS001212823
• BS-36806
• Oprea1_417506
• Propan-1-ol, 3-(1-benzyl-1H-benzoimidazol-2-yl)-
• EN300-236099
• AB00099215-01
• Cambridge id 5849395
• SMR000515797
• 121356-81-8
• DTXSID00386790
• CHEMBL1895797
• MFCD01559260
• BIM-0034934.P001
• AKOS000646979
• STK726799
• 1-(phenylmethyl)-2-benzimidazolepropanol
• F0852-0112
• SR-01000446474-1
• Z56773084
• 3-(1-benzyl-1,3-benzodiazol-2-yl)propan-1-ol

• MDL： MFCD01559260
• Inchi： 1S/C17H18N2O/c20-12-6-11-17-18-15-9-4-5-10-16(15)19(17)13-14-7-2-1-3-8-14/h1-5,7-10,20H,6,11-13H2
• InChI Key： VKBZBWPMGQXAGU-UHFFFAOYSA-N
• SMILES： OCCCC1=NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.14200
• Monoisotopic Mass: 266.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 3.00950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol

Comprehensive Guide to 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol (CAS No. 121356-81-8): Properties, Applications, and Research Insights

3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol (CAS No. 121356-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzimidazole derivative features a unique molecular structure combining a benzyl-substituted benzodiazole ring with a propanol side chain, making it valuable for various applications. Researchers and industry professionals frequently search for information about its synthesis methods, biological activity, and potential therapeutic uses, reflecting its growing importance in scientific circles.

The compound's molecular structure suggests interesting pharmacological properties, particularly in drug discovery. Recent studies indicate that 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol may serve as a building block for developing novel enzyme inhibitors or receptor modulators. Its benzodiazole core is structurally similar to many bioactive molecules, which explains why researchers are investigating its potential in treating various conditions. These characteristics make it a subject of interest for those searching for new drug candidates or medicinal chemistry intermediates.

From a materials science perspective, 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol shows promise in developing advanced functional materials. The compound's aromatic system and hydroxyl group allow for diverse chemical modifications, making it suitable for creating specialty polymers or organic electronic components. Current research trends focus on its potential in optoelectronic applications, particularly in organic light-emitting diodes (OLEDs) and other energy-related technologies that are popular topics in sustainable innovation discussions.

The synthesis of 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol typically involves multi-step organic reactions starting from readily available precursors. Common methods include the condensation of o-phenylenediamine derivatives with appropriate carbonyl compounds, followed by functional group transformations. Researchers looking for efficient synthetic routes or green chemistry approaches to this compound will find ongoing developments in catalytic methods and solvent optimization particularly relevant to current laboratory practices.

Analytical characterization of 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol employs standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for researchers verifying compound identity or investigating its structure-activity relationships. The growing availability of advanced analytical instruments has facilitated more detailed studies of this compound's molecular interactions and physicochemical properties, addressing common questions about its characterization in scientific literature.

In the pharmaceutical industry, derivatives of 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol are being explored for their potential biological activities. Preliminary studies suggest possible applications in developing anti-inflammatory agents or central nervous system modulators, aligning with current research trends in neurodegenerative disease treatment. These potential applications make it a relevant compound for those searching for information about new therapeutic approaches or drug development strategies.

The commercial availability of 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol has increased in recent years, with several specialty chemical suppliers offering it as a research chemical. Current market trends show growing demand for such fine chemicals in academic and industrial laboratories, particularly in regions with strong pharmaceutical research sectors. Researchers often search for information about reliable suppliers, pricing trends, and technical specifications when planning their experiments with this compound.

Safety considerations for handling 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during its use. These precautions address common safety queries from laboratory personnel working with this compound, reflecting the increasing emphasis on workplace safety standards in chemical research environments.

Future research directions for 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol may explore its potential in catalysis, material science innovations, or as a scaffold for drug discovery. The compound's versatility makes it a promising candidate for interdisciplinary applications that combine chemistry with biology and materials science. These potential developments align with current scientific interests in multifunctional compounds and cross-disciplinary research, which are frequent topics in modern scientific discourse.

In conclusion, 3-(1-benzyl-1H-1,3-benzodiazol-2-yl)propan-1-ol (CAS No. 121356-81-8) represents an interesting chemical entity with diverse potential applications. Its unique structure and properties continue to attract research attention across multiple scientific disciplines, making it a relevant compound for various industrial and academic investigations. As research progresses, new applications and improved synthetic methods for this compound are likely to emerge, further enhancing its scientific and commercial value in the chemical research community.